Cas no 1034330-14-7 (4-(phenylethynyl)phenylboronic acid neopentyl glycol ester)

• Product Name: 4-(phenylethynyl)phenylboronic acid neopentyl glycol ester
• CAS No: 1034330-14-7
• MF: C₁₉H₁₉BO₂
• MW: 290.163965463638
• CID: 2863642
• PubChem ID: 24999075
• Update Time: 2025-10-30

4-(phenylethynyl)phenylboronic acid neopentyl glycol ester Chemical and Physical Properties

Names and Identifiers

• 4-(phenylethynyl)phenylboronic acid neopentyl glycol ester
• 1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(2-phenylethynyl)phenyl]-
• DB-381715
• 1034330-14-7
• starbld0001525
• SCHEMBL3788621
• 5,5-dimethyl-2-(4-(phenylethynyl)phenyl)-1,3,2-dioxaborinane
• 5,5-dimethyl-2-[4-(2-phenylethynyl)phenyl]-1,3,2-dioxaborinane

• Inchi： 1S/C19H19BO2/c1-19(2)14-21-20(22-15-19)18-12-10-17(11-13-18)9-8-16-6-4-3-5-7-16/h3-7,10-13H,14-15H2,1-2H3
• InChI Key： UNNLAYAZASQVFT-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)COB1C1=CC=C(C#CC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 290.1478100g/mol
• Monoisotopic Mass: 290.1478100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-(phenylethynyl)phenylboronic acid neopentyl glycol ester

Introduction to 4-(Phenylethynyl)phenylboronic Acid Neopentyl Glycol Ester (CAS No. 1034330-14-7)

4-(Phenylethynyl)phenylboronic acid neopentyl glycol ester (CAS No. 1034330-14-7) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of boronic acid derivatives, which are known for their reactivity and utility in organic synthesis and bioconjugation reactions.

The molecular structure of 4-(phenylethynyl)phenylboronic acid neopentyl glycol ester consists of a phenylethynyl group attached to a phenylboronic acid moiety, with the boronic acid functional group being esterified by neopentyl glycol. This specific configuration imparts several advantageous properties, such as enhanced solubility and stability, which make it an attractive candidate for a wide range of applications.

In the realm of medicinal chemistry, 4-(phenylethynyl)phenylboronic acid neopentyl glycol ester has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of targeted drug delivery systems and as a scaffold for the design of novel therapeutic agents. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound to create conjugates with anti-cancer drugs, demonstrating improved efficacy and reduced toxicity compared to traditional formulations.

The boronic acid functionality in 4-(phenylethynyl)phenylboronic acid neopentyl glycol ester is particularly valuable due to its ability to form reversible covalent bonds with hydroxyl groups on biomolecules. This property has been exploited in the development of sensors and imaging agents, where the compound can be used to detect and quantify specific biomarkers with high sensitivity and selectivity. A notable example is its application in fluorescence-based biosensors, where it has shown promise in early disease diagnosis and monitoring.

In materials science, 4-(phenylethynyl)phenylboronic acid neopentyl glycol ester has found applications in the synthesis of advanced polymers and functional materials. The phenylethynyl group provides conjugation and electronic delocalization, which can enhance the optical and electronic properties of materials. Researchers at the Massachusetts Institute of Technology (MIT) have reported the use of this compound as a monomer in the preparation of conductive polymers with tunable electronic properties, making it suitable for use in organic electronics and photovoltaic devices.

The synthesis of 4-(phenylethynyl)phenylboronic acid neopentyl glycol ester typically involves a multi-step process that includes the formation of the phenylethynyl intermediate followed by boronation and esterification reactions. The choice of reagents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of these synthetic routes, making it more accessible for industrial applications.

In conclusion, 4-(phenylethynyl)phenylboronic acid neopentyl glycol ester (CAS No. 1034330-14-7) is a multifaceted compound with a wide array of potential applications in medicinal chemistry, materials science, and beyond. Its unique chemical properties, coupled with recent advancements in synthetic methodologies, position it as a valuable tool for researchers and developers aiming to advance their respective fields. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in future innovations.